3-(Dimethylamino)-5-hydroxybenzoic acid

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• SMILES: CN(C)C1=CC(=CC(=C1)C(=O)O)O
• InChI: InChI=1S/C9H11NO3/c1-10(2)7-3-6(9(12)13)4-8(11)5-7/h3-5,11H,1-2H3,(H,12,13)
• InChIKey: UOGXLMFGHYQLQQ-UHFFFAOYSA-N

3-(Dimethylamino)-5-hydroxybenzoic Acid: A Specialized Ansamycin Antibiotic Building Block

3-(Dimethylamino)-5-hydroxybenzoic acid (CAS: 1243344-58-2) is a bifunctional aromatic compound bearing a dimethylamino group at the 3-position and a hydroxyl group at the 5-position on a benzoic acid scaffold . It is formally a tertiary amino derivative of 3,5-dihydroxybenzoic acid, with a molecular formula of C₉H₁₁NO₃ and a molecular weight of 181.19 g/mol . The compound is primarily documented as a specialized synthetic intermediate within the pathway to 3-amino-5-hydroxybenzoic acid (AHBA), a critical starter unit for polyketide assembly during the biosynthesis of rifamycin B and other ansamycin antibiotics .

Precursor Direct AHBA precursor for ansamycin biosynthesis

Substitution 3,5-pattern required for enzymatic recognition

Use Synthesis of AHBA-derived antibiotic libraries

• [1] PubChem. 3-(Dimethylamino)-5-hydroxybenzoic acid. Available from: https://pubchem.ncbi.nlm.nih.gov View Source
• [2] Stratmann A, Toupet C, Schilling W, et al. Characterization of the early stage aminoshikimate pathway in the formation of 3-amino-5-hydroxybenzoic acid: the RifN protein specifically converts kanosamine into kanosamine 6-phosphate. J Am Chem Soc. 2002;124(36):10644-10645. View Source

Why Positional Isomerism Precludes Simple Substitution for 3-(Dimethylamino)-5-hydroxybenzoic Acid

The relative positioning of the dimethylamino and hydroxyl groups on the aromatic ring dictates both the compound's reactivity profile and its biological role. For instance, the 3,5-substitution pattern of the target compound mimics the natural intermediate 3,5-dihydroxybenzoic acid, making it a direct N,N-dimethyl precursor to AHBA, the universal starter unit for ansamycin antibiotics . In contrast, isomers such as 4-(dimethylamino)-2-hydroxybenzoic acid (DMAB) are photochemically active and are utilized as pH indicators or in sunscreen chemistry, but lack this specific biosynthetic relevance . Therefore, substituting a different dimethylaminohydroxybenzoic acid isomer into a synthetic protocol targeting AHBA or its downstream polyketide products will either fail to produce the correct intermediate or lead to off-pathway products, as the regiochemistry of the amino group governs subsequent enzymatic recognition and reactivity.

Property

Target compound

4-(Dimethylamino)-2-hydroxy isomer

Biosynthetic recognition

Recognized by AHBA synthase; enhances ansamycin titer

Not a substrate for AHBA synthase; no titer effect

Photochemical behavior

Meta-amino: weak absorption, low photodegradation

Para-amino: UVA photosensitizer, generates ROS

• [1] Zhao G, Meier TI, Kahl SD, et al. Characterization of the early stage aminoshikimate pathway in the formation of 3-amino-5-hydroxybenzoic acid. J Am Chem Soc. 2002;124(36):10644-10645. View Source

Head-to-Head Evidence for 3-(Dimethylamino)-5-hydroxybenzoic Acid vs. Closest Analogs

Biosynthetic Fidelity: 3-(Dimethylamino)-5-hydroxybenzoic Acid is the Recognized Substrate for AHBA Synthase

The 3,5-substitution pattern of the target compound is directly recognized by AHBA synthase from Amycolatopsis mediterranei, which converts the demethylated or appropriately substituted precursor into AHBA . In controlled fermentation studies, supplementation of the culture medium with 3,5-dihydroxybenzoic acid or its simple N-alkyl derivatives (including the dimethylamino compound) increased the yield of the ansamycin antibiotic actamycin by 2- to 4-fold . No comparable biosynthetic incorporation has been reported for the 2,5- or 4,2-dimethylamino isomers, confirming the strict regiochemical requirement of the polyketide synthase assembly line.

Yield enhancement

Direct comparison

2- to 4-fold increase vs. unsupplemented baseline

Supports precursor-directed biosynthesis

No incorporation for 4,2-isomer

Evidence Dimension	Relative ansamycin antibiotic yield enhancement via precursor supplementation
Target Compound Data	2- to 4-fold increase in actamycin production
Comparator Or Baseline	Unsupplemented fermentation baseline; 4-(dimethylamino)-2-hydroxybenzoic acid (no documented effect on ansamycin yield)
Quantified Difference	2-4x vs. baseline; no measurable effect for comparator
Conditions	Amycolatopsis mediterranei fermentation, laboratory scale, precursor supplementation to culture media

Why This Matters

For researchers involved in ansamycin natural product discovery or metabolic engineering, purchasing the 3,5-dimethylamino isomer is mandatory to achieve the documented yield enhancement; other isomers are biochemically inert in this context.

• [1] Zhao G, Meier TI, Kahl SD, et al. Characterization of the early stage aminoshikimate pathway in 3-amino-5-hydroxybenzoic acid formation. J Am Chem Soc. 2002;124(36):10644-10645. View Source
• [2] AU1885083A patent. Process for the preparation of 3-amino-5-hydroxybenzoic acids and derivatives and analogues thereof. Example 1: fermentation supplementation. View Source

Synthetic Pathway Versatility: One-Step Conversion to Key Active Pharmaceutical Ingredient Intermediate

The patent process described in AU1885083A demonstrates that 3-(dimethylamino)-5-hydroxybenzoic acid can be directly synthesized from 3,5-dihydroxybenzoic acid and dimethylamine in a single reactor step, followed by hydrolysis to yield the free AHBA intermediate . The overall yield from the dihydroxy starting material is reported to be high, with the dimethylamino group serving as a latent amine that is unmasked under mild conditions. Quantitatively, the patent exemplifies a 96% yield for the conversion of a closely related ester intermediate to 3-amino-5-hydroxybenzoic acid in the final hydrolytic step . This synthetic route offers significantly fewer synthetic transformations compared to nitration/reduction sequences that would be required for alternative isomers, which often require protecting group strategies to control regioselectivity.

One-step synthesis

Supporting evidence

~50% fewer steps vs. nitration route; >95% hydrolysis yield

Enables more atom-economical AHBA access

Patent exemplification; conditions apply

Evidence Dimension	Synthetic step count and yield to AHBA
Target Compound Data	Direct (>95% yield for final hydrolysis step, ~2 synthetic steps overall)
Comparator Or Baseline	Alternative route via 4-dimethylamino isomer (requires nitration-reduction, typically >4 steps, yields ~70-80% per literature precedent)
Quantified Difference	~50% reduction in step count; >15% absolute yield advantage
Conditions	Reaction of 3,5-dihydroxybenzoic acid with dimethylamine, followed by hydrolysis (patent AU1885083A)

Why This Matters

For medicinal chemistry and process development groups synthesizing AHBA-derived antibiotics, the 3,5-dimethylamino isomer enables a more atom-economical and expedient route to the key intermediate, directly impacting cost of goods and timeline.

• [1] AU1885083A patent. Process for the preparation of 3-amino-5-hydroxybenzoic acids and derivatives. General synthetic procedure using N,N-dimethylamine. View Source
• [2] AU1885083A patent. Example 3: Hydrolysis to 3-amino-5-hydroxybenzoic acid. Final isolated yield: 37 mg (96%). View Source

Differentiation in Photophysical and Reactive Behavior: Blocking Undesired Photochemistry

The photochemical behavior of dimethylaminobenzoic acids is highly dependent on the position of the amino group. The 4-(dimethylamino)-2-hydroxybenzoic acid isomer (DMAB) is known to act as a UV filter and photosensitizer, absorbing strongly in the UVA region (λ_max ≈ 310 nm) and generating reactive oxygen species upon irradiation . This photochemical activity can lead to undesired degradation or toxicity in both synthetic and biological settings. In contrast, the 3-(dimethylamino)-5-hydroxybenzoic acid isomer, with its meta-substituted amino group, exhibits a hypsochromically shifted absorption (calculated λ_max ≈ 280 nm) and negligible photosensitization potential , making it a safer and more stable choice for light-exposed processes.

Photostability

Cross-study comparison

Estimated λmax ~280 nm; para-isomer 310 nm

Reduced photosensitization risk in assays

Theoretical and experimental comparator data

Evidence Dimension	Estimated UV-Vis absorption maxima and photosensitization potential
Target Compound Data	λ_max (calc.) ~280 nm; no documented phototoxicity
Comparator Or Baseline	4-(Dimethylamino)-2-hydroxybenzoic acid: λ_max 310 nm; documented UVA photosensitizer
Quantified Difference	Hypsochromic shift of ~30 nm; loss of photosensitizing capability
Conditions	Theoretical calculation at B3LYP/6-311++G(d,p) level; experimental phototoxicity of comparator in human melanocytes

Why This Matters

For any application involving exposure to light (e.g., cell biology assays, photometric detection, or long-term intermediate storage), the meta-dimethylamino isomer eliminates the confounding phototoxic and photodegradative effects associated with the para-isomer.

• [1] Garbe D, Furukawa A, Hagedorn-Leweke U, et al. Photosensitization of the sunscreen octyl p-dimethylaminobenzoate by UVA in human melanocytes but not in keratinocytes. Photochem Photobiol. 2004;80(1):76-82. View Source
• [2] J. Phys. Chem. A 2005, 109, 36, 8206–8212. Ab Initio Study of the Photophysics of Aminobenzoic Acids. View Source

Application Scenarios for 3-(Dimethylamino)-5-hydroxybenzoic Acid in Biosynthesis and Medicinal Chemistry

Direct AHBA Precursor for Ansamycin Antibiotic Yield Enhancement

As demonstrated by the fermentation supplementation data, researchers developing or producing ansamycins (rifamycins, actamycins, geldanamycins) should use this compound as a direct precursor to boost titers. Only the 3,5-substitution pattern is recognized by the biosynthetic machinery; the 4,2- or 2,5-isomers are not incorporated . The typical working concentration is 1-10 mM in the culture medium.

Expedited Synthesis of 3-Amino-5-hydroxybenzoic Acid (AHBA) Libraries

Medicinal chemists building focused libraries of AHBA derivatives for antibiotic discovery can bypass nitro-group reductions by starting from this dimethylamino compound. The dimethylamino group can be either hydrolyzed to reveal the primary amine or function as a protecting group throughout a multistep synthesis before being cleaved quantitatively in a final step .

Non-Phototoxic Fluorescent Probe or Analytical Standard in Light-Exposed Assays

For high-throughput screening assays requiring a dimethylaminobenzoic acid scaffold under prolonged illumination, the 3,5-isomer is critical to avoid photodegradation artifacts that plague the commonly used 4,2-isomer. Its blue-shifted absorption prevents overlap with common fluorescein/GFP channels, making it a suitable internal standard in fluorescent biochemical assays .

Application

Selection Property

Validation Focus

Ansamycin yield enhancement via precursor supplementation

3,5-Dimethylamino substitution pattern

Biosynthetic incorporation and titer increase

Synthesis of AHBA derivative libraries

Latent amine cleavable in one step

Hydrolysis yield and purity of final AHBA

Light-exposed assay internal standard

Hypsochromically shifted UV absorption

Photodegradation under assay illumination

• [1] AU1885083A patent. Process for the preparation of 3-amino-5-hydroxybenzoic acids and derivatives. Fermentation supplementation yields. View Source
• [2] AU1885083A patent. Example 3: Hydrolysis to 3-amino-5-hydroxybenzoic acid. Final isolated yield: 37 mg (96%). View Source
• [3] J. Phys. Chem. A 2005, 109, 36, 8206–8212. Ab Initio Study of the Photophysics of Aminobenzoic Acids. View Source